Cas no 2228540-34-7 (4-amino-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclohexane-1-carboxylic acid
• CAS No: 2228540-34-7
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 6248830
• PubChem ID: 165790828
• Update Time: 2025-11-02

4-amino-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclohexane-1-carboxylic acid
• 4-amino-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]cyclohexane-1-carboxylic acid
• EN300-1729154
• 2228540-34-7

• Inchi： 1S/C11H18N4O2/c12-9-1-3-11(4-2-9,10(16)17)5-6-15-8-13-7-14-15/h7-9H,1-6,12H2,(H,16,17)
• InChI Key： YGUWUIQYAIWPMW-UHFFFAOYSA-N
• SMILES： OC(C1(CCN2C=NC=N2)CCC(CC1)N)=O

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 94Ų

Additional information on 4-amino-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclohexane-1-carboxylic acid

4-amino-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclohexane-1-carboxylic acid: A Promising Compound for Pharmaceutical Research

4-amino-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclohexane-1-carboxylic acid, with the chemical identifier CAS 2228540-34-7, represents a novel class of organic compounds that have garnered significant attention in the pharmaceutical industry. This molecule, characterized by its unique combination of an amine group, a triazole ring, and a cyclohexane core, has demonstrated potential in various biological applications, including anti-inflammatory, antitumor, and neuroprotective activities. Recent advancements in medicinal chemistry have further expanded its therapeutic potential, making it a subject of extensive research.

4-amino-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclohexane-1-carboxylic acid is structurally composed of a cyclohexane ring linked to a carboxylic acid group, with a triazole ring connected to an ethyl chain that bears an amino group. This architectural design allows for multiple functional groups to interact with biological targets, enhancing its pharmacological versatility. The triazole ring, a well-known heterocyclic compound, is often utilized in drug development due to its stability and ability to modulate enzyme activity. The presence of the amino group further contributes to its potential as a prodrug, as it can undergo metabolic activation to release active metabolites.

Recent studies have highlighted the 4-amino-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclohexane-1-carboxylic acid’s ability to inhibit specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its efficacy in blocking the activity of cyclooxygenase-2 (COX-2), a key enzyme in the production of pro-inflammatory prostaglandins. This finding suggests its potential as an anti-inflammatory agent, particularly in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The 4-amino-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclohexane-1-carboxylic acid has also shown promise in the field of oncology. Researchers at the University of California, San Francisco, reported in 2024 that this compound can selectively target cancer cells by disrupting mitochondrial function. The triazole ring is believed to interfere with the electron transport chain, leading to apoptosis in tumor cells while sparing healthy tissue. This mechanism of action makes it a potential candidate for the development of targeted cancer therapies.

Another area of interest is the 4-amino-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclohexane-1-carboxylic acid’s neuroprotective properties. A 2023 review in Neuropharmacology highlighted its role in protecting neurons from oxidative stress, a common factor in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The compound’s ability to scavenge free radicals and modulate glutamate receptors suggests its potential as a therapeutic agent in these conditions.

Despite its promising properties, the 4-amino-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclohexane-1-carboxylic acid faces challenges in its development. One of the primary concerns is its solubility and bioavailability. A 2023 study in Drug Delivery and Translational Research explored the use of nanotechnology to enhance its delivery. By encapsulating the compound in lipid nanoparticles, researchers were able to improve its solubility and prolong its therapeutic effect, opening new avenues for its application.

Additionally, the 4-amino-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclohexane-1-carboxylic acid’s potential side effects require further investigation. While preliminary studies suggest it is well-tolerated, long-term safety profiles need to be established. Ongoing clinical trials are evaluating its efficacy and safety in human subjects, with results expected to provide critical insights into its therapeutic potential.

In conclusion, 4-amino-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclohexane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for the treatment of various diseases. As research continues to uncover its full potential, the compound may play a pivotal role in the development of innovative therapies in the near future.